molecular formula C4H7ClF3N B8458989 (2-Chloroethyl)(2,2,2-trifluoroethyl)amine

(2-Chloroethyl)(2,2,2-trifluoroethyl)amine

Cat. No.: B8458989
M. Wt: 161.55 g/mol
InChI Key: RJTFDHIXNDQMFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-Chloroethyl)(2,2,2-trifluoroethyl)amine is a useful research compound. Its molecular formula is C4H7ClF3N and its molecular weight is 161.55 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C4H7ClF3N

Molecular Weight

161.55 g/mol

IUPAC Name

N-(2-chloroethyl)-2,2,2-trifluoroethanamine

InChI

InChI=1S/C4H7ClF3N/c5-1-2-9-3-4(6,7)8/h9H,1-3H2

InChI Key

RJTFDHIXNDQMFP-UHFFFAOYSA-N

Canonical SMILES

C(CCl)NCC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 500-mL round-bottom flask, was placed a solution of N-(2-chloroethyl)-2,2,2-trifluoroacetamide (17.6 g, 100.26 mmol, 1.00 equiv) in tetrahydrofuran (50 mL). This was followed by the addition of BH3.THF (200 mL) dropwise with stirring. The resulting solution was heated to reflux overnight in an oil bath. The resulting mixture was concentrated under vacuum. The resulting solution was diluted with 200 mL of H2O. The resulting solution was extracted with 3×100 mL of ethyl acetate and the organic layers combined and dried over anhydrous sodium sulfate and concentrated under vacuum. This resulted in 15 g (crude) of (2-chloroethyl)(2,2,2-trifluoroethyl)amine as yellow oil. (ES, m/z): 163 [M+H]+
Quantity
17.6 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Three

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